Cas no 101798-15-6 (Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)-)

Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)- structure
101798-15-6 structure
Product Name:Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)-
CAS No:101798-15-6
MF:C19H12ClNS
MW:321.823282241821
CID:124745
PubChem ID:53423191
Update Time:2025-04-18

Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)-
    • 2-(4'-CHLORO-BIPHENYL-4-YL)-BENZOTHIAZOLE
    • 2-[4-(4-chlorophenyl)phenyl]-1,3-benzothiazole
    • 2-(2-BROMO-PYRIDIN-3-YLOXY)-4-CHLORO-PYRIMIDINE
    • 2-(4A'A inverted exclamation markA'A-Chloro-biphenyl-4-yl)-benzothiazole
    • 2-(4'-chloro-biphenyl-4-yl)benzothiazole
    • Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)
    • DTXSID70698251
    • Benzothiazole, 2-(4'-chloro[1,1'-biphenyl]-4-yl)-
    • 2-(4'-chlorobiphenyl-4-yl)benzothiazole
    • 101798-15-6
    • 2-(4'-Chloro[1,1'-biphenyl]-4-yl)-1,3-benzothiazole
    • Inchi: 1S/C19H12ClNS/c20-16-11-9-14(10-12-16)13-5-7-15(8-6-13)19-21-17-3-1-2-4-18(17)22-19/h1-12H
    • InChI Key: CWRGYPFUGCGFAH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1C=CC(=CC=1)C1=NC2C=CC=CC=2S1

Computed Properties

  • Exact Mass: 321.03800
  • Monoisotopic Mass: 321.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 41.1A^2

Experimental Properties

  • PSA: 41.13000
  • LogP: 6.28370
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